Cas no 94251-83-9 (1,3-Dioxane,5-ethyl-2-(3-nitrophenyl)-4-propyl-)

• Product Name: 1,3-Dioxane,5-ethyl-2-(3-nitrophenyl)-4-propyl-
• CAS No: 94251-83-9
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 806569
• PubChem ID: 241277
• Update Time: 2025-04-19

1,3-Dioxane,5-ethyl-2-(3-nitrophenyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-ethyl-2-(3-nitrophenyl)-4-propyl-
• 5-ethyl-2-(3-nitrophenyl)-4-propyl-1,3-dioxane
• DTXSID90286997
• 94251-83-9
• NSC48560
• NSC-48560

• Inchi： 1S/C15H21NO4/c1-3-6-14-11(4-2)10-19-15(20-14)12-7-5-8-13(9-12)16(17)18/h5,7-9,11,14-15H,3-4,6,10H2,1-2H3
• InChI Key： YXYUHCQYBBQVNQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)[N+](=O)[O-])OCC(CC)C1CCC

Computed Properties

• Exact Mass: 279.147058
• Monoisotopic Mass: 279.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.09
• Boiling Point: 382.3°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.504